Cas no 13029-24-8 (1-Naphthalenamine, 2,4-dinitro-)

1-Naphthalenamine, 2,4-dinitro- Properties

Names and Identifiers

• 1-Naphthalenamine, 2,4-dinitro-
• 2,4-dinitronaphthalen-1-amine
• 1-NaphthalenaMine,2,4-dinitro-
• 2,4-Dinitro-1-naphthylamine
• FT-0697527
• SCHEMBL8687725
• DTXSID80291575
• 13029-24-8
• 2.4-Dinitro-1-naphthylamin
• +Expand

• InChIKey： UNYLUEQYSSXEBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7N3O4/c11-10-7-4-2-1-3-6(7)8(12(14)15)5-9(10)13(16)17/h1-5H,11H2
• SMILES： [N+](C1C=C([N+]([O-])=O)C2C(=CC=CC=2)C=1N)([O-])=O

Computed Properties

• Exact Mass: 233.04371
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 233.044
• Heavy Atom Count: 17
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.3